Cas no 1339054-37-3 (N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin-3-amine)

• Product Name: N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin-3-amine
• CAS No: 1339054-37-3
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• MDL: MFCD18325797
• CID: 5217420
• PubChem ID: 63301291
• Update Time: 2025-05-21

N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-3-amine
• 1,3,4-Oxadiazole-2-methanamine, N,5-dimethyl-N-3-pyrrolidinyl-
• N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin-3-amine

• MDL： MFCD18325797
• Inchi： 1S/C9H16N4O/c1-7-11-12-9(14-7)6-13(2)8-3-4-10-5-8/h8,10H,3-6H2,1-2H3
• InChI Key： XKJRYDUQVUOWKG-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1CN(C)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• XLogP3: -0.2
• Topological Polar Surface Area: 54.2

Additional information on N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin-3-amine

N-Methyl-N-(5-Methyl-1,3,4-Oxadiazol-2-yl)methylpyrrolidin-3-amine (CAS No. 1339054-37-3): A Comprehensive Overview

N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin-3-amine (CAS No. 1339054-37-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines and features a 1,3,4-oxadiazole moiety, which are both known for their biological activities and pharmacological properties.

The 1,3,4-oxadiazole ring is a heterocyclic compound that has been extensively studied for its ability to modulate various biological processes. It is often incorporated into drug molecules to enhance their potency and selectivity. The pyrrolidine moiety, on the other hand, is a five-membered ring containing one nitrogen atom and is known for its flexibility and ability to form hydrogen bonds, making it a valuable scaffold in drug design.

Recent research has highlighted the potential of N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin-3-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound can act as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine. This property makes it a promising candidate for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin-3-amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators.

The synthesis of N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin-3-amine involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The process typically begins with the formation of the pyrrolidine ring through a cyclization reaction, followed by the introduction of the 1,3,4-oxadiazole moiety via a coupling reaction. The final step involves N-methylation to achieve the desired structure.

One of the challenges in the synthesis of this compound is ensuring that the 1,3,4-oxadiazole ring is correctly positioned and stable under various conditions. Researchers have developed several strategies to overcome this challenge, including the use of protecting groups and selective reagents. These advancements have significantly improved the efficiency and scalability of the synthesis process.

In terms of pharmacokinetics, N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin-3-amine exhibits favorable properties that make it suitable for oral administration. It has good solubility in water and lipophilicity, which enhances its absorption in the gastrointestinal tract. Additionally, it shows low toxicity in preclinical studies, making it a safe candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin-3-amine in human subjects. Early results have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a high potential for clinical application.

Furthermore, ongoing research is exploring the potential of N-methyl-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylpyrrolidin\-3\-amine as a multi-target drug. By targeting multiple biological pathways simultaneously, this compound could offer more comprehensive therapeutic benefits compared to single-target drugs. This approach aligns with the growing trend in drug discovery towards developing multi-functional compounds that address complex diseases more effectively.

In conclusion, N-methyl-N-(5-methyl\-1\-,3\-,4\-oxadiazol\-2\-yl)methy lpyrrolidin\-3\-amine (CAS No\. 1339054\-37\-3) represents an exciting advancement in medicinal chemistry\. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development\. As more studies are conducted\,, it is likely that new applications for this compound will be discovered\,, potentially leading to significant advancements in healthcare\.